3-(2-{[1,1'-biphenyl]-4-yl}acetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-[[2-(4-phenylphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C29H21FN2O3/c30-23-11-5-6-12-24(23)31-29(34)28-27(22-10-4-7-13-25(22)35-28)32-26(33)18-19-14-16-21(17-15-19)20-8-2-1-3-9-20/h1-17H,18H2,(H,31,34)(H,32,33)
• InChI Key: UMRFZQLHJKYZSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5F
• Molecular Formula: C29H21FN2O3
• Molecular Weight: 464.5 g/mol

Description

The compound “3-(2-{[1,1’-biphenyl]-4-yl}acetamido)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide” is a complex organic molecule. It contains several functional groups and structural features, including a biphenyl group, an acetamido group, a benzofuran group, and a carboxamide group. The presence of these groups suggests that this compound may have interesting chemical properties and could potentially be involved in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the biphenyl group could potentially be introduced through a Suzuki coupling reaction, a common method for creating carbon-carbon bonds. The acetamido group might be introduced through an acylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as X-ray crystallography or NMR spectroscopy could potentially be used to determine the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the acetamido group could potentially be hydrolyzed to produce an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological molecules in the body.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, further studies could involve testing its efficacy and safety in cell cultures and animal models before moving on to clinical trials.